Cas no 2223032-16-2 (4-(2-Furyl)furan-2-boronic acid pinacol ester)

• Product Name: 4-(2-Furyl)furan-2-boronic acid pinacol ester
• CAS No: 2223032-16-2
• MF: C₁₄H₁₇BO₄
• MW: 260.093384504318
• CID: 5144090
• Update Time: 2025-06-08

4-(2-Furyl)furan-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(2-Furyl)furan-2-boronic acid pinacol ester
• 1,3,2-Dioxaborolane, 2-[2,3'-bifuran]-5'-yl-4,4,5,5-tetramethyl-

• Inchi： 1S/C14H17BO4/c1-13(2)14(3,4)19-15(18-13)12-8-10(9-17-12)11-6-5-7-16-11/h5-9H,1-4H3
• InChI Key： SODFQZZTSXXPQX-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1OC=C(C2=CC=CO2)C=1

Additional information on 4-(2-Furyl)furan-2-boronic acid pinacol ester

4-(2-Furyl)furan-2-boronic Acid Pinacol Ester: A Comprehensive Overview

The compound 4-(2-Furyl)furan-2-boronic acid pinacol ester (CAS No. 2223032-16-2) is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex structures and materials. This compound is widely recognized for its role in various chemical reactions, including cross-coupling reactions, which are pivotal in the development of advanced materials and pharmaceuticals. The structure of this compound is characterized by a furan ring system with a boronic acid group attached at the 2-position, further esterified with a pinacol group. This unique structure makes it highly versatile and valuable in modern chemical research.

Recent studies have highlighted the importance of furan-based boronic acids in the synthesis of functional materials. For instance, researchers have utilized 4-(2-Furyl)furan-2-boronic acid pinacol ester in the construction of conjugated systems, which are essential for applications in organic electronics. These systems exhibit exceptional electronic properties, making them suitable for use in flexible electronics, light-emitting diodes (LEDs), and photovoltaic devices. The ability to fine-tune the electronic properties of these materials through precise chemical synthesis has opened new avenues for technological innovation.

In addition to its role in material science, 4-(2-Furyl)furan-2-boronic acid pinacol ester has also found applications in medicinal chemistry. The boronic acid group is a key component in Suzuki-Miyaura coupling reactions, which are widely used to construct biologically active molecules. Recent advancements in this area have demonstrated the potential of this compound in the synthesis of novel drug candidates, particularly those targeting complex biological pathways. The furan moiety within the molecule contributes to its aromaticity and stability, making it an ideal precursor for drug development.

The synthesis of 4-(2-Furyl)furan-2-boronic acid pinacol ester involves a series of carefully designed chemical reactions. Starting from simple precursors, chemists employ multi-step processes that include oxidation, coupling, and esterification reactions. The use of palladium catalysts has been particularly effective in achieving high yields and selectivity during these reactions. Recent optimizations in these synthetic routes have further enhanced the efficiency and scalability of production, making this compound more accessible for large-scale applications.

From an environmental perspective, the development of sustainable synthetic methods for 4-(2-Furyl)furan-2-boronic acid pinacol ester has gained significant attention. Researchers are exploring green chemistry approaches that minimize waste and reduce energy consumption during production. For example, the use of biodegradable solvents and recyclable catalysts has been proposed as a means to achieve more eco-friendly synthesis pathways. These efforts align with global initiatives to promote sustainability in chemical manufacturing.

In conclusion, 4-(2-Furyl)furan-2-boronic acid pinacol ester (CAS No. 2223032-16-2) stands as a testament to the ingenuity and progress in modern organic chemistry. Its unique structure, versatile reactivity, and wide range of applications make it an indispensable tool in both academic research and industrial settings. As ongoing research continues to uncover new potentials for this compound, its impact on various fields is expected to grow significantly.